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Compound of Interest

Compound Name: Moxalactam sodium salt

Cat. No.: B7802563 Get Quote

FOR IMMEDIATE IMPLEMENTATION: This document provides critical safety and logistical

information for researchers, scientists, and drug development professionals working with

Moxalactam sodium salt. Adherence to these protocols is essential to mitigate risks of

exposure and ensure a safe laboratory environment. Moxalactam sodium salt is a sensitizer,

capable of causing allergic skin reactions and asthma-like symptoms upon inhalation.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Moxalactam sodium
salt to prevent skin and respiratory exposure.[1][2][3]
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PPE Component Specification Rationale

Gloves
Double-gloving with powder-

free nitrile or neoprene gloves.

Prevents skin contact and

absorption. Double gloving

provides an additional barrier

and allows for safe removal of

the outer glove if

contaminated. Powder-free

gloves are recommended to

avoid aerosolization of the

compound.

Gown/Lab Coat

Disposable, low-permeability

fabric with a solid front, long

sleeves, and tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Gowns should be changed

immediately if contaminated.

Eye & Face Protection

Safety goggles and a face

shield, or a full-face respirator.

[1]

Protects against splashes,

aerosols, and airborne

particles. Personal eyeglasses

are not a substitute for proper

safety eyewear.

Respiratory Protection

An N-95 or higher-rated

respirator should be used

when handling powders or

creating aerosols.[1]

Minimizes the risk of

inhalation, which can lead to

respiratory sensitization.[1]

Shoe Covers Disposable shoe covers.

Prevents the tracking of

contaminants out of the

laboratory.

Quantitative Data Summary
The following table summarizes key quantitative data for Moxalactam sodium salt.
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Property Value Citations

Molecular Weight 564.44 g/mol [4]

Solubility in Water 50 mg/mL [5]

Solubility in DMSO ~5 mg/mL [6]

pH of Solution 5.0 - 7.0 [4][7]

Storage Temperature
2-8 °C (powder); -20°C to

-80°C (solutions)
[5][6]

Experimental Protocols
Standard Operating Procedure for Handling Moxalactam Sodium Salt

This procedure details the essential steps for safely handling Moxalactam sodium salt, from

preparation to disposal.

1. Preparation and Weighing of Moxalactam Sodium Salt Powder:

Pre-Handling:

Ensure a chemical fume hood is certified and functioning correctly.

Don all required PPE as specified in the table above.

Decontaminate the work surface within the fume hood.

Assemble all necessary materials: Moxalactam sodium salt, spatulas, weigh boats, and

pre-labeled containers for the final solution.

Weighing:

Perform all weighing activities within the chemical fume hood to minimize aerosol

generation.

Use a dedicated set of utensils for handling the powder.
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Carefully transfer the desired amount of Moxalactam sodium salt to a weigh boat.

Promptly close the primary container of Moxalactam sodium salt.

Clean any spills immediately with a damp cloth, which should then be disposed of as

hazardous waste.

2. Preparation of a Stock Solution:

Solubilization:

Place the weighed Moxalactam sodium salt into a sterile, pre-labeled container.

Add the desired solvent (e.g., sterile water or DMSO) to the container.

To avoid splashing, add the solvent slowly down the side of the container.

If necessary, sonicate or gently heat the solution to aid dissolution.[6]

Sterilization and Storage:

Filter-sterilize the stock solution through a 0.22 µm filter into a new sterile container.

Aqueous solutions should not be stored for more than one day.[8]

For longer-term storage, aliquot the stock solution into single-use vials and store at -20°C

or -80°C.[6] Avoid repeated freeze-thaw cycles.[6]

Operational and Disposal Plans
Spill Management:

Minor Spills:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, diatomite).

Collect the contaminated material into a designated hazardous waste container.
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Decontaminate the spill area with an appropriate cleaning agent.

Major Spills:

Evacuate the area immediately.

Alert your institution's Environmental Health & Safety (EHS) department.

Prevent entry to the area until it has been decontaminated by trained personnel.

Waste Disposal:

All materials contaminated with Moxalactam sodium salt must be disposed of as hazardous

chemical waste in accordance with institutional and local regulations.[9] This includes:

Unused Moxalactam sodium salt powder and solutions.

Contaminated labware (e.g., pipette tips, tubes, gloves).[9]

Spill cleanup materials.

Chemical Inactivation of Dilute Aqueous Waste:

For dilute aqueous solutions, chemical inactivation via base-catalyzed hydrolysis may be an

option if permitted by your institution's EHS department.[9]

Objective: To degrade the active β-lactam structure of Moxalactam.[9]

Procedure:

Perform all steps in a certified chemical fume hood.

Slowly add 1 M Sodium Hydroxide (NaOH) to the dilute Moxalactam solution while stirring

until the pH is stable at ≥ 12.[9]

Allow the solution to stir for at least 24 hours.

Neutralize the solution by slowly adding 1 M Hydrochloric Acid (HCl) until the pH is

between 6.0 and 8.0.[9]
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Consult your EHS department for the final disposal of the treated solution.[9]

Logical Workflow for Handling Moxalactam Sodium
Salt
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Caption: Workflow for the safe handling and disposal of Moxalactam sodium salt.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7802563?utm_src=pdf-body-img
https://www.benchchem.com/product/b7802563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7802563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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